3,3-Dimethyl-4-pentenoic acid

• IUPAC Name: 3,3-dimethylpent-4-enoic acid
• InChI: InChI=1S/C7H12O2/c1-4-7(2,3)5-6(8)9/h4H,1,5H2,2-3H3,(H,8,9)
• InChI Key: FYYOTZLMLLTWAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)O)C=C
• Molecular Formula: C7H12O2
• DSSTOX Substance ID: DTXSID70442630
• Molecular Weight: 128.17 g/mol
• CAS RN: 7796-73-8

Description

3,3-Dimethyl-4-pentenoic acid is a chemical compound with the molecular formula C7H12O2. It has a molecular weight of 128.17.

Synthesis Analysis

The synthesis of 3,3-Dimethyl-4-pentenoic acid and its derivatives can be achieved using senecioic acid and/or its derivatives, which can be prepared relatively easily in the industrial process. An improved synthesis of 3,3-dimethyl-4-pentenoic acid methyl ester has been discovered.

Molecular Structure Analysis

The InChI code for 3,3-Dimethyl-4-pentenoic acid is 1S/C7H12O2/c1-4-7(2,3)5-6(8)9/h4H,1,5H2,2-3H3,(H,8,9). This provides a specific description of the molecule’s structure.

Scientific Research Applications

Synthesis of Methyl Esters

3,3-Dimethyl-4-pentenoic acid is used in the synthesis of its methyl ester. . . .

Intermediate for Pyrethroid Pesticide Synthesis

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Industrial Production

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Catalyst Research

. This can contribute to the development of more efficient catalysts in the future.

Green Chemistry

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Patent Applications

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Safety and Hazards

The safety data sheet for 3,3-Dimethyl-4-pentenoic acid suggests that it is a combustible material. It should be kept away from heat and all sources of ignition. In case of a spill or leak, uninvolved persons should evacuate to a safe place. It is also advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye.

Synthesis routes and methods

Procedure details

To a solution of methyl 3,3-dimethylpent-4-enoate (0.5 mole) in 500 ml of ethanol (95% grade) was added potassium hydroxide (1 mole). The solution was refluxed for 1.5 hours. After cooling down to room temperature, the solution was concentrated to 200 ml on a rotary evaporator, and acidified by the addition of 5N H2SO4 solution. The product was isolated by extraction with diethyl ether (3×200 mls). After removal of the solvent, the crude product was distilled under reduced pressure to yield the pure acid (77%) b.p. 78°-80° C. (1.5 mmHg). 1H NMR (CDCl3) δ10.60 (1H, broad s), 5.90 (1H, dd, J 10.3, 17.6 Hz), 5.00 (1H, dd, J 17.6 Hz, J 1.3 Hz), 4.97 (1H, dd, J 10.3 Hz, J 1.3 Hz), 2.35 (2H, s), and 1.20 (6H, s).